Cas no 104216-92-4 (Benzoic acid, 2-(methoxymethyl)-, ethyl ester)

• Product Name: Benzoic acid, 2-(methoxymethyl)-, ethyl ester
• CAS No: 104216-92-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD23716223
• CID: 3566885
• PubChem ID: 89066100
• Update Time: 2025-08-05

Benzoic acid, 2-(methoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(methoxymethyl)-, ethyl ester
• ethyl 2-(methoxymethyl)benzoate
• SY263235
• F53232
• Ethyl2-(methoxymethyl)benzoate
• SCHEMBL13355271
• MFCD23716223
• DTXSID901253520
• 104216-92-4

• MDL： MFCD23716223
• Inchi： 1S/C11H14O3/c1-3-14-11(12)10-7-5-4-6-9(10)8-13-2/h4-7H,3,8H2,1-2H3
• InChI Key： HEIQOYGOYDRJDX-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-(methoxymethyl)-, ethyl ester

Benzoic Acid, 2-(Methoxymethyl)-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 2-(methoxymethyl)-, ethyl ester, also known by its CAS number 104216-92-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of benzoic acid, with a methoxymethyl group attached to the second position of the benzene ring and an ethyl ester functional group. Its structure makes it highly reactive and suitable for a wide range of chemical transformations.

The synthesis of benzoic acid, 2-(methoxymethyl)-, ethyl ester involves several key steps, including the introduction of the methoxymethyl group and the subsequent esterification process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its formation.

In terms of applications, benzoic acid, 2-(methoxymethyl)-, ethyl ester has found extensive use in the pharmaceutical industry as an intermediate in drug development. Its unique structure allows for the creation of bioactive molecules with potential therapeutic benefits. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties.

Beyond pharmaceuticals, this compound is also utilized in the field of materials science. Its ability to undergo polymerization makes it a valuable component in the synthesis of advanced polymers and composites. Recent research has highlighted its role in creating high-performance materials for use in electronics and aerospace applications.

The chemical properties of benzoic acid, 2-(methoxymethyl)-, ethyl ester are well-documented, with a molecular weight of approximately 188 g/mol and a melting point around 55°C. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in various chemical reactions. The compound is stable under normal conditions but may undergo hydrolysis under alkaline or acidic environments.

In conclusion, benzoic acid, 2-(methoxymethyl)-, ethyl ester, CAS number 104216-92-4, remains a critical compound in modern chemistry due to its diverse applications and reactivity. Ongoing research continues to uncover new avenues for its utilization, ensuring its relevance in both academic and industrial settings.